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Compound of Interest

Compound Name: 2-Nitrobenzaldehyde-d4

Cat. No.: B561862 Get Quote

Disclaimer: This technical guide provides a summary of available health and safety data for 2-
Nitrobenzaldehyde-d4. Specific toxicological data for the deuterated form is limited; therefore,

this guide heavily relies on data from its non-deuterated analog, 2-Nitrobenzaldehyde, as a

surrogate for assessing potential hazards. Researchers and drug development professionals

should exercise caution and implement rigorous safety protocols when handling this

compound.

Executive Summary
This document outlines the key health and safety information for 2-Nitrobenzaldehyde-d4, a

deuterated derivative of 2-Nitrobenzaldehyde. Due to the scarcity of specific toxicological data

for the deuterated compound, this guide primarily presents information from the non-deuterated

form. The available data indicates that 2-Nitrobenzaldehyde is harmful if swallowed, causes

skin and eye irritation, and may cause respiratory irritation. The general toxicological profile of

aromatic nitro compounds suggests a potential for systemic effects such as

methemoglobinemia. This guide provides a comprehensive overview of the known physical and

chemical properties, hazard classifications, and handling procedures to ensure the safe use of

2-Nitrobenzaldehyde-d4 in a research and development setting.

GHS Hazard and Precautionary Information
The hazard classification for 2-Nitrobenzaldehyde is used as a proxy for 2-Nitrobenzaldehyde-
d4.
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Category
Classificati
on

Pictogram
Signal
Word

Hazard
Statements

Precautiona
ry
Statements

Health

Hazards

Acute

Toxicity, Oral

(Category 4)

GHS07 Warning

H302:

Harmful if

swallowed.[1]

[2]

P264: Wash

skin

thoroughly

after

handling.

P270: Do not

eat, drink or

smoke when

using this

product.

P301 + P312:

IF

SWALLOWE

D: Call a

POISON

CENTER or

doctor/physici

an if you feel

unwell. P330:

Rinse mouth.

Skin

Corrosion/Irrit

ation

(Category 2)

GHS07 Warning H315:

Causes skin

irritation.[1][2]

P280: Wear

protective

gloves. P302

+ P352: IF

ON SKIN:

Wash with

plenty of

soap and

water. P332 +

P313: If skin

irritation

occurs: Get

medical
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advice/attenti

on. P362:

Take off

contaminated

clothing and

wash before

reuse.

Serious Eye

Damage/Eye

Irritation

(Category 2)

GHS07 Warning

H319:

Causes

serious eye

irritation.[1][2]

P280: Wear

eye

protection/fac

e protection.

P305 + P351

+ P338: IF IN

EYES: Rinse

cautiously

with water for

several

minutes.

Remove

contact

lenses, if

present and

easy to do.

Continue

rinsing.[1]

P337 + P313:

If eye

irritation

persists: Get

medical

advice/attenti

on.

Specific

Target Organ

Toxicity —

Single

Exposure

GHS07 Warning H335: May

cause

respiratory

irritation.[1][2]

P261: Avoid

breathing

dust/fume/ga

s/mist/vapors/

spray. P271:
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(Category 3),

Respiratory

Tract Irritation

Use only

outdoors or in

a well-

ventilated

area. P304 +

P340: IF

INHALED:

Remove

person to

fresh air and

keep

comfortable

for breathing.

P312: Call a

POISON

CENTER or

doctor/physici

an if you feel

unwell. P403

+ P233: Store

in a well-

ventilated

place. Keep

container

tightly closed.

P405: Store

locked up.

Environmenta

l Hazards

Hazardous to

the aquatic

environment,

long-term

hazard

(Category 3)

None None

H412:

Harmful to

aquatic life

with long

lasting

effects.

P273: Avoid

release to the

environment.

Physical and Chemical Properties
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Property Value

Molecular Formula C₇HD₄NO₃

Molecular Weight 155.14 g/mol [3]

Appearance Pale yellow crystalline powder

Melting Point 42-44 °C

Boiling Point 153 °C at 23 mmHg[4]

Solubility
Soluble in organic solvents such as ethanol and

acetone; sparingly soluble in water.[5]

Toxicological Data
The toxicological data presented below is for the non-deuterated 2-Nitrobenzaldehyde. The

toxicological properties of 2-Nitrobenzaldehyde-d4 have not been thoroughly investigated.

Endpoint Value Species Route

LD50 (Acute Oral

Toxicity)
600 mg/kg[6] Mouse Oral

General Information on Aromatic Nitro Compounds: Aromatic nitro compounds can be

absorbed through the skin and lungs.[7] A prominent acute health hazard associated with this

class of compounds is cyanosis, resulting from methemoglobinemia.[7][8] Chronic exposure

may lead to anemia.[7]

Experimental Protocols
Detailed experimental protocols for the safety assessment of 2-Nitrobenzaldehyde-d4 are not

readily available in the public domain. However, standard methodologies for assessing the

acute toxicity, skin and eye irritation, and mutagenicity of chemical substances are well-

established and can be adapted from regulatory guidelines such as those provided by the

Organisation for Economic Co-operation and Development (OECD).
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Example of a General Acute Oral Toxicity Study Protocol (Up-and-Down Procedure - OECD

425):

Test Animals: Healthy, young adult rodents (e.g., rats or mice) of a single sex are used.

Housing and Acclimatization: Animals are housed in appropriate conditions with controlled

temperature, humidity, and light cycle, and are acclimatized to the laboratory environment

before the study.

Dose Administration: The test substance is administered orally by gavage in a single dose.

The initial dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

Observation Period: Animals are observed for mortality and clinical signs of toxicity for at

least 14 days. Observations include changes in skin, fur, eyes, and behavior. Body weight is

recorded weekly.

Dose Adjustment: The dose for the next animal is adjusted up or down depending on the

outcome for the previous animal.

Data Analysis: The LD50 is calculated using the maximum likelihood method.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 2-
Nitrobenzaldehyde-d4 in a laboratory setting.
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Safe Handling Workflow for 2-Nitrobenzaldehyde-d4

Planning & Preparation

Handling & Experimentation

Cleanup & Disposal

Emergency Procedures

Conduct Risk Assessment

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Review Standard Operating Procedures

Receiving & Inspection

Store in a cool, dry,
well-ventilated area

Weigh in a ventilated enclosure

Conduct Experiment
in a fume hood

Decontaminate work surfaces

Spill ResponseExposure Response
(Skin/Eye Contact, Inhalation, Ingestion)

Collect waste in a
labeled container

Dispose of waste according to
institutional guidelines

Administer First Aid

Seek Medical Attention

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Nitrobenzaldehyde-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b561862?utm_src=pdf-custom-synthesis
https://www.cdhfinechemical.com/images/product/msds/10_314144404_o-NITROBENZALDEHYDECASNO552-89-6MSDS.pdf
https://www.suvchemlaboratorychemicals.com/uploads/N0147000025-552-89-6.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzaldehyde-d4
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzaldehyde-d4
https://www.fishersci.com/store/msds?partNumber=AC128400250&productDescription=2-NITROBENZALDEHYDE%2C+99%2B+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-nitrobenzaldehyde-dic5045.html
https://www.oxfordlabfinechem.com/msds/(N-06370)%202-NITRO%20BENZALDEHYDE%20%20AR%20(o-Nitro%20Benzaldehyde).pdf
https://www.iloencyclopaedia.org/part-xviii-10978/guide-to-chemicals/item/1058-nitrocompounds-aromatic
https://datasheets.scbt.com/sc-256218.pdf
https://www.benchchem.com/product/b561862#2-nitrobenzaldehyde-d4-health-and-safety-data
https://www.benchchem.com/product/b561862#2-nitrobenzaldehyde-d4-health-and-safety-data
https://www.benchchem.com/product/b561862#2-nitrobenzaldehyde-d4-health-and-safety-data
https://www.benchchem.com/product/b561862#2-nitrobenzaldehyde-d4-health-and-safety-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b561862?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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